Cas no 1782866-32-3 (3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl-
• CAS No: 1782866-32-3
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 5253276
• Update Time: 2025-10-31

3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl-

• Inchi： 1S/C11H8ClNO2/c1-6-2-3-8-7(4-6)5-9(11(14)15)13-10(8)12/h2-5H,1H3,(H,14,15)
• InChI Key： SJPAVDMJJOMPKB-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(C)C=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl-

Comprehensive Overview of 3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl- (CAS No. 1782866-32-3)

3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl- (CAS No. 1782866-32-3) is a specialized organic compound belonging to the isoquinoline family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both chloro and methyl substituents on the isoquinoline backbone makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "1-chloro-6-methyl-3-isoquinolinecarboxylic acid synthesis" or "CAS 1782866-32-3 applications", reflecting the growing interest in this compound.

One of the key reasons for the popularity of 3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl- is its role in drug discovery. The isoquinoline scaffold is a privileged structure in medicinal chemistry, frequently found in compounds with antibacterial, antifungal, and anticancer properties. The chloro and methyl groups enhance the molecule's reactivity, enabling it to participate in various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. These reactions are critical for creating novel drug candidates, making this compound a valuable asset for pharmaceutical researchers.

In addition to its pharmaceutical applications, 3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl- is also explored in agrochemical research. The demand for eco-friendly and efficient pesticides has led to increased interest in heterocyclic compounds like this one. Searches for "isoquinoline derivatives in agriculture" or "chloro-methyl isoquinoline uses" highlight the compound's relevance in developing next-generation crop protection agents. Its unique structure allows for modifications that can target specific pests while minimizing environmental impact.

The synthesis of 3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl- typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often look for "efficient synthesis of 1-chloro-6-methyl-3-isoquinolinecarboxylic acid" or "CAS 1782866-32-3 preparation methods" to optimize yields and reduce costs. Recent advancements in catalytic methods and green chemistry have further improved the accessibility of this compound, making it a staple in many laboratories.

Another area where 3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl- shows promise is in material science. Its aromatic structure and functional groups make it a potential building block for organic semiconductors, fluorescent dyes, and metal-organic frameworks (MOFs). Queries like "isoquinoline-based materials" or "chloro-methyl isoquinoline in electronics" reflect the compound's expanding role in cutting-edge technologies. As the demand for advanced materials grows, so does the importance of versatile intermediates like this one.

Quality control and analytical characterization are critical when working with 3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl-. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. Researchers frequently search for "CAS 1782866-32-3 analytical data" or "1-chloro-6-methyl-3-isoquinolinecarboxylic acid spectroscopy" to obtain reliable reference data for their studies. Proper characterization is essential for reproducibility and compliance with industry standards.

In conclusion, 3-Isoquinolinecarboxylic acid, 1-chloro-6-methyl- (CAS No. 1782866-32-3) is a multifaceted compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers and industry professionals alike. As interest in sustainable and innovative solutions grows, this compound is poised to play an even more significant role in scientific advancements. Whether you're searching for "isoquinoline derivatives uses" or "CAS 1782866-32-3 suppliers", understanding the potential of this molecule is key to unlocking new opportunities in chemistry and beyond.